![molecular formula C22H28N2O4 B2583894 2-(2-methoxyphenoxy)-N-(3-(2-phenylmorpholino)propyl)acetamide CAS No. 954247-02-0](/img/structure/B2583894.png)
2-(2-methoxyphenoxy)-N-(3-(2-phenylmorpholino)propyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-methoxyphenoxy)-N-(3-(2-phenylmorpholino)propyl)acetamide, also known as MPAPA, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. MPAPA belongs to the class of compounds known as sigma-1 receptor ligands, which have been shown to have a wide range of biological effects.
Scientific Research Applications
Chemoselective Acetylation and Synthesis
Acetamide derivatives are pivotal in the synthesis of various pharmaceuticals and intermediates. For instance, the chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide using immobilized lipase showcases a method for producing intermediates for antimalarial drugs (Magadum & Yadav, 2018). Additionally, the synthesis of novel acetamide derivatives for potential cytotoxic and anti-inflammatory applications demonstrates the compound's relevance in medicinal chemistry (Rani, Pal, Hegde, & Hashim, 2016).
Metabolism and Environmental Impact
The metabolism of chloroacetamide herbicides in liver microsomes highlights the environmental and health considerations of acetamide derivatives. These studies provide insight into the biotransformation and potential risks of related compounds, suggesting avenues for investigating the metabolic pathways of "2-(2-methoxyphenoxy)-N-(3-(2-phenylmorpholino)propyl)acetamide" (Coleman, Linderman, Hodgson, & Rose, 2000).
Anticancer and Anti-inflammatory Applications
Research on 2-(substituted phenoxy) acetamide derivatives reveals their potential as anticancer, anti-inflammatory, and analgesic agents. This suggests that "this compound" could be explored for similar pharmacological properties, underscoring the significance of acetamide derivatives in therapeutic development (Rani, Pal, Hegde, & Hashim, 2014).
Green Synthesis and Catalytic Hydrogenation
The green synthesis of N-(3-amino-4-methoxyphenyl)acetamide through catalytic hydrogenation exemplifies environmentally friendly approaches to producing valuable intermediates. This research can guide the synthesis of "this compound" in a sustainable manner (Qun-feng, 2008).
properties
IUPAC Name |
2-(2-methoxyphenoxy)-N-[3-(2-phenylmorpholin-4-yl)propyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O4/c1-26-19-10-5-6-11-20(19)28-17-22(25)23-12-7-13-24-14-15-27-21(16-24)18-8-3-2-4-9-18/h2-6,8-11,21H,7,12-17H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBGPIYLYCSIDPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCC(=O)NCCCN2CCOC(C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.